4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide

• Molecular Formula: C24H20BrN3O2
• Molecular Weight: 462.3 g/mol
• IUPAC Name: 4-[(2-bromophenoxy)methyl]-N-[4-(pyrazol-1-ylmethyl)phenyl]benzamide
• InChI: InChI=1S/C24H20BrN3O2/c25-22-4-1-2-5-23(22)30-17-19-6-10-20(11-7-19)24(29)27-21-12-8-18(9-13-21)16-28-15-3-14-26-28/h1-15H,16-17H2,(H,27,29)
• InChI Key: MDWYJUCOMXZDAS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)OCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)CN4C=CC=N4)Br

Description

4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide is not fully understood. However, it has been reported to act as a histone deacetylase (HDAC) inhibitor, which plays a crucial role in regulating gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, inhibit angiogenesis, and induce apoptosis in cancer cells. The compound has also been reported to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in regulating the immune response and inflammation.
Biochemical and Physiological Effects:
4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. The compound has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been studied for its potential in treating diabetes by improving insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide in lab experiments is its potential as a HDAC inhibitor. HDAC inhibitors have been shown to induce cell cycle arrest, inhibit angiogenesis, and induce apoptosis in cancer cells. Additionally, the compound has been reported to exhibit anti-inflammatory activity, which could be useful in studying the immune response. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which could affect the results of the experiments.

Future Directions

There are several future directions for the study of 4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide. One direction is to study the compound's potential as a drug candidate for cancer treatment. Further studies could investigate the compound's efficacy and toxicity in animal models and clinical trials. Another direction is to study the compound's potential as a treatment for inflammatory diseases, such as rheumatoid arthritis. Additionally, future studies could investigate the compound's mechanism of action and its potential as a HDAC inhibitor.

Synthesis Methods

The synthesis of 4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide has been reported in the literature using various methods. One of the methods involves the reaction between 4-(1H-pyrazol-1-ylmethyl)benzene-1,2-diamine and 2-bromobenzyl alcohol in the presence of N,N-dimethylformamide (DMF) and triethylamine (TEA) at 80°C for 24 hours. The resulting product is then treated with benzoyl chloride in the presence of TEA and pyridine to yield 4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide.

Scientific Research Applications

4-[(2-bromophenoxy)methyl]-N-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzamide has been studied for its potential applications in drug development. It has been reported to exhibit anticancer, anti-inflammatory, and antidiabetic activities. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting cell proliferation and inducing apoptosis. It has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been studied for its potential in treating diabetes by improving insulin sensitivity.